5-(3-Fluorophenyl)-2-methoxyphenol

• IUPAC Name: 5-(3-fluorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11FO2/c1-16-13-6-5-10(8-12(13)15)9-3-2-4-11(14)7-9/h2-8,15H,1H3
• InChI Key: JBBSJKZVEJXMHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=CC=C2)F)O
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID30685425
• Molecular Weight: 218.22 g/mol
• CAS No.: 1261970-12-0

Description

5-(3-Fluorophenyl)-2-methoxyphenol: is an aromatic compound that features a fluorine atom attached to a phenyl ring, which is further connected to a methoxyphenol structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-(3-Fluorophenyl)-2-methoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluorophenylboronic acid and 2-methoxyphenol.

Suzuki-Miyaura Coupling: The key step involves a Suzuki-Miyaura cross-coupling reaction between 3-fluorophenylboronic acid and 2-methoxyphenol. This reaction is catalyzed by a palladium catalyst, such as palladium(II) acetate, in the presence of a base like potassium carbonate.

Purification: The product is purified using standard techniques such as column chromatography or recrystallization.

Industrial Production Methods: In an industrial setting, the production of 5-(3-Fluorophenyl)-2-methoxyphenol may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process.

Chemical Reactions Analysis

Types of Reactions: 5-(3-Fluorophenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form corresponding hydroxy derivatives.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions under basic conditions.

Major Products:

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Hydroxy derivatives.

Substitution: Substituted phenolic compounds with various functional groups.

Scientific Research Applications

Chemistry: 5-(3-Fluorophenyl)-2-methoxyphenol is used as a building block in the synthesis of more complex organic molecules

Biology: In biological research, this compound can be used as a probe to study enzyme interactions and metabolic pathways involving phenolic compounds.

Medicine: The compound has potential applications in medicinal chemistry, particularly in the design of drugs that target specific enzymes or receptors. The presence of the fluorine atom can enhance the metabolic stability and bioavailability of drug candidates.

Industry: In the industrial sector, 5-(3-Fluorophenyl)-2-methoxyphenol can be used in the production of specialty chemicals and materials with specific properties, such as increased thermal stability or resistance to degradation.

Mechanism of Action

The mechanism of action of 5-(3-Fluorophenyl)-2-methoxyphenol depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes or receptors. The fluorine atom can influence the binding affinity and selectivity of the compound for its target, while the methoxy group can affect its solubility and distribution within biological systems.

Comparison with Similar Compounds

• 4-(3-Fluorophenyl)-2-methoxyphenol
• 5-(4-Fluorophenyl)-2-methoxyphenol
• 5-(3-Chlorophenyl)-2-methoxyphenol

Comparison:

• Fluorine Position: The position of the fluorine atom on the phenyl ring can significantly affect the compound’s reactivity and interactions with other molecules. For example, 4-(3-Fluorophenyl)-2-methoxyphenol has the fluorine atom in a different position, which may alter its chemical behavior.
• Substituent Effects: The presence of different substituents, such as chlorine instead of fluorine, can change the compound’s electronic properties and reactivity. For instance, 5-(3-Chlorophenyl)-2-methoxyphenol may have different reactivity patterns compared to 5-(3-Fluorophenyl)-2-methoxyphenol.